2-(4,4-Difluoropiperidin-1-yl)butanoic acid
Overview
Description
2-(4,4-Difluoropiperidin-1-yl)butanoic acid (DFPA) is a fluorinated carboxylic acid that has been used in scientific research for a variety of applications. It has been used to study the structure and function of proteins, as well as to study cell signaling pathways and biochemical processes. DFPA is also used in laboratory experiments to study the effects of different compounds and drugs on cellular processes.
Scientific Research Applications
2-(4,4-Difluoropiperidin-1-yl)butanoic acid has been used in a variety of scientific research applications. It has been used to study the structure and function of proteins, as well as to study cell signaling pathways and biochemical processes. This compound has also been used to study the effects of different compounds and drugs on cellular processes. Additionally, this compound has been used to study the effects of different environmental factors on cellular processes.
Mechanism of Action
The mechanism of action of 2-(4,4-Difluoropiperidin-1-yl)butanoic acid is not fully understood. However, it is believed that this compound binds to proteins, which then alters the structure and function of the proteins. This can lead to changes in cell signaling pathways and biochemical processes. Additionally, this compound can interact with other molecules, such as hormones, to affect cellular processes.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects on cells. It has been shown to affect cell signaling pathways, as well as biochemical processes. Additionally, this compound has been shown to affect the expression of genes, as well as the metabolism of cells.
Advantages and Limitations for Lab Experiments
The use of 2-(4,4-Difluoropiperidin-1-yl)butanoic acid in laboratory experiments has a number of advantages and limitations. One advantage is that this compound can be used to study the effects of different compounds and drugs on cellular processes. Additionally, this compound can be used to study the effects of different environmental factors on cellular processes. One limitation is that the mechanism of action of this compound is not fully understood, which can limit the accuracy of the results of experiments.
Future Directions
There are a number of potential future directions for the use of 2-(4,4-Difluoropiperidin-1-yl)butanoic acid in scientific research. One potential direction is the use of this compound to study the effects of different environmental factors on cellular processes. Additionally, this compound could be used to study the effects of different compounds and drugs on cellular processes. Furthermore, this compound could be used to study the effects of different hormones on cellular processes. Finally, this compound could be used to study the effects of different metabolic pathways on cellular processes.
properties
IUPAC Name |
2-(4,4-difluoropiperidin-1-yl)butanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15F2NO2/c1-2-7(8(13)14)12-5-3-9(10,11)4-6-12/h7H,2-6H2,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XEHVNCCVBWQMEA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)O)N1CCC(CC1)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15F2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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